3-ethyl-5-methyl-N-[2-(methylthio)phenyl]-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-5-methyl-N-(2-methylsulfanylphenyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H16N2O2S/c1-4-10-13(9(2)18-16-10)14(17)15-11-7-5-6-8-12(11)19-3/h5-8H,4H2,1-3H3,(H,15,17)
• InChI Key: SCZAJAAOULIVKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=CC=CC=C2SC)C
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

3-ethyl-5-methyl-N-[2-(methylthio)phenyl]-4-isoxazolecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as EMIT and belongs to the class of isoxazolecarboxamide derivatives. EMIT has been extensively studied for its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

EMIT exerts its effects by binding to a specific protein known as c-Myc. This protein is involved in the regulation of cell growth and is overexpressed in many types of cancer. By blocking the activity of c-Myc, EMIT inhibits the growth of cancer cells. EMIT also inhibits the formation of amyloid-beta plaques by binding to a specific enzyme that is involved in the formation of these plaques.
Biochemical and Physiological Effects:
EMIT has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that EMIT inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. EMIT has also been shown to inhibit the formation of amyloid-beta plaques by reducing the activity of a specific enzyme.

Advantages and Limitations for Lab Experiments

EMIT has several advantages for lab experiments. It is a relatively simple compound to synthesize and is readily available. EMIT has also been extensively studied, and its mechanism of action is well understood. However, there are also limitations to the use of EMIT in lab experiments. One limitation is that EMIT has a relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on EMIT. One area of research is the development of more potent and selective inhibitors of c-Myc. Another area of research is the development of EMIT analogs that have improved solubility and bioavailability. Additionally, EMIT could be studied for its potential applications in the treatment of other diseases, such as Parkinson's disease and Huntington's disease. Finally, EMIT could be studied for its potential applications in drug delivery systems.

Scientific Research Applications

EMIT has been extensively studied for its potential applications in medical research. One of the primary applications of EMIT is in the field of cancer research. EMIT has been shown to inhibit the growth of cancer cells in vitro and in vivo. EMIT achieves this by blocking the activity of a specific protein that is essential for cancer cell growth. This protein is known as c-Myc and is overexpressed in many types of cancer.
EMIT has also been studied for its potential applications in the treatment of Alzheimer's disease. EMIT has been shown to inhibit the formation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease. EMIT achieves this by binding to a specific enzyme that is involved in the formation of amyloid-beta plaques.